Cas no 1095322-03-4 ([3,4,5-tris(acetyloxy)-6-(4-acetylphenoxy)oxan-2-yl]methyl acetate)

• Product Name: [3,4,5-tris(acetyloxy)-6-(4-acetylphenoxy)oxan-2-yl]methyl acetate
• CAS No: 1095322-03-4
• Molecular Formula: C₂₂H₂₆O₁₁
• Molecular Weight: 466.435247898102
• CID: 6203251
• PubChem ID: 573251

[3,4,5-tris(acetyloxy)-6-(4-acetylphenoxy)oxan-2-yl]methyl acetate Properties

Names and Identifiers

• [3,4,5-tris(acetyloxy)-6-(4-acetylphenoxy)oxan-2-yl]methyl acetate
• [3,4,5-triacetyloxy-6-(4-acetylphenoxy)oxan-2-yl]methyl acetate
• 1095322-03-4
• SR-01000470992
• F1237-0004
• 2-(acetoxymethyl)-6-(4-acetylphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• Piceoside Tetraacetate
• DWFUJLNDNATWOD-UHFFFAOYSA-N
• AKOS001204869
• AKOS025153457
• AKOS021996371
• SR-01000470992-1
• VU0488996-1
• UPCMLD0ENAT5509618:001
• 4-Acetylphenyl 2,3,4,6-tetra-O-acetylhexopyranoside
• AKOS016290771
• 4-Acetylphenyl-.beta.-D-2,3,4,6-tetracetylglucopyranoside
• 4-Acetylphenyl 2,3,4,6-tetra-O-acetylhexopyranoside #
• AB66233
• Z55186847
• FT-0661333

• InChIKey： DWFUJLNDNATWOD-UHFFFAOYSA-N
• Inchi： 1S/C22H26O11/c1-11(23)16-6-8-17(9-7-16)32-22-21(31-15(5)27)20(30-14(4)26)19(29-13(3)25)18(33-22)10-28-12(2)24/h6-9,18-22H,10H2,1-5H3
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 466.14751164g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 12
• Monoisotopic Mass: 466.14751164g/mol
• Heavy Atom Count: 33
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds